Cas no 161949-50-4 (1-chloro-4-iodo-2-methoxybenzene)

1-Chloro-4-iodo-2-methoxybenzene is a halogenated aromatic compound featuring both chloro and iodo substituents on a methoxybenzene scaffold. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Ullmann couplings, where the iodo group offers high reactivity. The presence of the methoxy group enhances electron density, influencing regioselectivity in electrophilic substitutions. This compound is useful in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability under standard conditions ensures ease of handling, while its well-defined reactivity profile allows for precise functionalization in multi-step synthetic routes. Suitable for use in controlled environments by trained professionals.

1-chloro-4-iodo-2-methoxybenzene structure

161949-50-4 structure

Product Name:1-chloro-4-iodo-2-methoxybenzene

CAS No:161949-50-4

MF:C₇H₆ClIO

MW:268.479413509369

MDL:MFCD00672968

CID:109849

PubChem ID:11587088

Update Time:2025-06-09

1-chloro-4-iodo-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-iodoanisole
- 1-chloro-4-iodo-2-methoxybenzene
- Benzene,1-chloro-4-iodo-2-methoxy-
- 2-Chloro-5-iodo-1-methoxybenzene
- MeO(C6H3)ICl
- Benzene, 1-chloro-4-iodo-2-methoxy-
- PubChem5289
- JFOAEMJHYWJFHL-UHFFFAOYSA-N
- 1-Methoxy-2-chloro-5-iodobenzene
- LS10238
- AS03055
- CM11687
- AS04236
- AB0034062
- X8154
- ST24040375
- A19908
- 161949-50-4
- CS-0041284
- MFCD00672968
- AKOS016001381
- DTXSID70469029
- FT-0687019
- EN300-234163
- SCHEMBL4686356
- DB-064424
- MDL： MFCD00672968
- Inchi： 1S/C7H6ClIO/c1-10-7-4-5(9)2-3-6(7)8/h2-4H,1H3
- InChI Key： JFOAEMJHYWJFHL-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1)OC)Cl

Computed Properties

Exact Mass: 267.91500
Monoisotopic Mass: 267.91519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2
XLogP3: 3.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.820±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 39-40 ºC
Boiling Point: 275.3±20.0 ºC (760 Torr),
Flash Point: 120.3±21.8 ºC,
Refractive Index: 1.604
Solubility: Very slightly soluble (0.27 g/l) (25 º C),
PSA: 9.23000
LogP: 2.95320
Vapor Pressure: No data available

1-chloro-4-iodo-2-methoxybenzene Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD73195)

1-chloro-4-iodo-2-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CY559-1g	1-chloro-4-iodo-2-methoxybenzene	161949-50-4	97%	1g	2111CNY	2021-05-08
Chemenu	CM129023-1g	1-chloro-4-iodo-2-methoxybenzene	161949-50-4	95+%	1g	$267	2021-06-17
Chemenu	CM129023-1g	1-chloro-4-iodo-2-methoxybenzene	161949-50-4	95+%	1g	$76	2023-01-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C846985-100mg	2-Chloro-5-iodoanisole	161949-50-4	97%	100mg	597.00	2021-05-17
Fluorochem	075709-250mg	2-Chloro-5-iodoanisole	161949-50-4	95%	250mg	￡92.00	2022-03-01
Fluorochem	075709-1g	2-Chloro-5-iodoanisole	161949-50-4	95%	1g	￡200.00	2022-03-01
Fluorochem	075709-5g	2-Chloro-5-iodoanisole	161949-50-4	95%	5g	￡842.00	2022-03-01
eNovation Chemicals LLC	D952390-5g	Benzene, 1-chloro-4-iodo-2-methoxy-	161949-50-4	98%	5g	$240	2024-06-07
eNovation Chemicals LLC	K67785-1g	2-Chloro-5-iodoanisole	161949-50-4	97%	1g	$180	2024-06-08
Enamine	EN300-234163-0.05g	1-chloro-4-iodo-2-methoxybenzene	161949-50-4	95%	0.05g	$19.0	2024-06-19